Cas no 1301738-80-6 (4-(Trifluoromethylthio)butyronitrile)

• Product Name: 4-(Trifluoromethylthio)butyronitrile
• CAS No: 1301738-80-6
• MF: C₅H₆F₃NS
• MW: 169.168050289154
• CID: 5148990
• Update Time: 2026-03-03

4-(Trifluoromethylthio)butyronitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethylthio)butyronitrile
• Butanenitrile, 4-[(trifluoromethyl)thio]-

• Inchi： 1S/C5H6F3NS/c6-5(7,8)10-4-2-1-3-9/h1-2,4H2
• InChI Key： NGCVKGPZOAAPGT-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)CCCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 134
• XLogP3: 2.1
• Topological Polar Surface Area: 49.1

Additional information on 4-(Trifluoromethylthio)butyronitrile

Introduction to 4-(Trifluoromethylthio)butyronitrile (CAS No. 1301738-80-6)

4-(Trifluoromethylthio)butyronitrile, with the CAS number 1301738-80-6, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive trifluoromethylthio functional group, which imparts specific reactivity and stability characteristics that make it a valuable building block in the development of novel compounds and materials.

The molecular structure of 4-(Trifluoromethylthio)butyronitrile consists of a butyronitrile backbone with a trifluoromethylthio group attached to the fourth carbon atom. The presence of the nitrile group and the trifluoromethylthio moiety endows this compound with a combination of electronic and steric properties that are highly desirable in synthetic chemistry. The nitrile group can undergo various transformations, such as hydrolysis to form carboxylic acids, reduction to form amines, and nucleophilic addition reactions. The trifluoromethylthio group, on the other hand, is known for its strong electron-withdrawing effect and high lipophilicity, which can influence the reactivity and biological activity of the molecule.

In the pharmaceutical industry, 4-(Trifluoromethylthio)butyronitrile has been explored as a key intermediate in the synthesis of drugs with diverse therapeutic applications. For instance, recent studies have shown that compounds derived from 4-(Trifluoromethylthio)butyronitrile exhibit potent antiviral and anticancer activities. One notable example is the development of novel antiviral agents targeting RNA viruses, such as influenza and hepatitis C. These agents leverage the unique properties of the trifluoromethylthio group to enhance their binding affinity to viral enzymes and improve their pharmacokinetic profiles.

Beyond pharmaceuticals, 4-(Trifluoromethylthio)butyronitrile has also found applications in materials science. The high lipophilicity and electron-withdrawing nature of the trifluoromethylthio group make it an attractive candidate for the design of functional materials with enhanced thermal stability and mechanical strength. For example, researchers have synthesized polymers incorporating 4-(Trifluoromethylthio)butyronitrile units to create materials with improved thermal resistance and reduced flammability. These materials have potential uses in high-performance coatings, adhesives, and composites for aerospace and automotive industries.

In addition to its practical applications, 4-(Trifluoromethylthio)butyronitrile has been studied extensively in academic research to understand its fundamental chemical behavior. Recent studies have focused on elucidating the mechanisms of various reactions involving this compound, such as its reactivity towards nucleophiles and electrophiles. These investigations have provided valuable insights into the electronic structure and reactivity patterns of fluorinated sulfur-containing compounds, contributing to the broader field of organofluorine chemistry.

The synthesis of 4-(Trifluoromethylthio)butyronitrile typically involves multistep procedures that include functional group transformations and protection-deprotection strategies. One common synthetic route involves the reaction of 4-bromobutyronitrile with potassium trifluoromethanethiolate in an appropriate solvent under controlled conditions. This method yields high purity products with good yields, making it suitable for large-scale production. Advances in synthetic methodologies have also led to more efficient and environmentally friendly processes for preparing this compound.

In conclusion, 4-(Trifluoromethylthio)butyronitrile (CAS No. 1301738-80-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique combination of functional groups provides a robust platform for developing novel compounds with enhanced properties and functionalities. Ongoing research continues to uncover new possibilities for this versatile molecule, solidifying its importance in modern chemistry.